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Compound of Interest |

Compound Name: 4-Chlorophenyilzinc iodide
CAS No.: 151073-70-0
Cat. No.: B1146478
. J

Technical Guide: 4-Chlorophenylzinc lodide
Executive Summary

4-Chlorophenylzinc iodide (CAS: 151073-70-0) is a specialized organozinc reagent used
primarily in transition-metal catalyzed cross-coupling reactions, most notably the Negishi
coupling. Unlike its organolithium or Grignard counterparts, this reagent offers a superior
balance between nucleophilicity and functional group tolerance, allowing for the synthesis of
complex pharmaceutical intermediates without the need for extensive protecting group
strategies.

This guide synthesizes the critical material safety data (MSDS) with practical handling
protocols, ensuring that researchers can leverage this reagent's utility while mitigating its
inherent air and moisture sensitivity risks.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]

Table 1: Chemical Specification Data
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Specification

Chemical Name

4-Chlorophenylzinc iodide

CAS Number 151073-70-0

Molecular Formula CeHaClIZn

Molecular Weight 303.84 g/mol

Appearance Clear to dark amber liquid (Solution)

Solvent Matrix

Typically 0.5 M in Tetrahydrofuran (THF)

Density ~1.00 — 1.06 g/mL at 25 °C

Boiling Point 66 °C (attributed to THF solvent)
Flash Point -17 °C (closed cup, attributed to THF)
Solubility Reacts violently with water; soluble in

anhydrous ethers/THF

Hazards Identification & Risk Assessment

This reagent presents a dual-hazard profile: the chemical reactivity of the organozinc species

and the flammability of the THF solvent.

Core Hazard Classifications (GHS)

Flammable Liquids (Category 2): Highly flammable liquid and vapor.

Substances Reactive with Water (Category 2): In contact with water, releases flammable

gases.

Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1][2]

Carcinogenicity (Category 2): Suspected of causing cancer (related to THF/halide

byproducts).

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.
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Reactivity Profile

Moisture Sensitivity: The Zinc-Carbon bond is polarized but less ionic than Li-C or Mg-C bonds.
However, it hydrolyzes rapidly upon contact with moisture, releasing 4-chlorobenzene and zinc
salts. Pyrophoricity: While not always spontaneously pyrophoric in the strict sense (unlike t-
BuLi), concentrated residues or spills on high-surface-area materials (paper, wipes) can ignite
due to the exotherm of hydrolysis and the low flash point of THF.

Emergency Response Logic Diagram
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Figure 1: Decision logic for emergency response involving organozinc reagents.
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Synthesis & Quality Control

While commercially available, in-situ preparation is often required for specific concentrations or
to ensure maximum activity.

Preparation Protocol (Direct Insertion)

The most robust method involves the direct insertion of activated zinc into 4-
chloroiodobenzene.

Reagents:
e 4-Chloroiodobenzene (1.0 equiv)
e Zinc dust (1.5 — 2.0 equiv)

e Lithium chloride (LiCl) (optional, 1.0 equiv) - Note: LiCl solubilizes the surface oxides,
accelerating insertion (Knochel's method).

e 1,2-Dibromoethane (5 mol%) & TMSCI (3 mol%) for activation.
Step-by-Step Workflow:

e Zinc Activation:

[e]

Place Zn dust in a flame-dried Schlenk flask under Argon.

[e]

Add dry THF.

o

Add 1,2-dibromoethane and heat to reflux for 1 minute (surface cleaning).

[¢]

Cool slightly, add TMSCI, and stir for 10 minutes (oxide removal).

e |nsertion:

o Add 4-chloroiodobenzene dropwise at room temperature or slightly elevated (30-40 °C).

o Observation: The reaction is exothermic. The disappearance of the starting halide can be
monitored by GC-FID (quench aliquot with dilute HCI).
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e Filtration:
o Once conversion >98%, stop stirring. Allow excess Zn to settle.

o Cannulate the supernatant (the active reagent) into a fresh, dry Schlenk flask.

Titration (Quality Control)

Before use, the concentration must be verified using lodine titration:
o Take a known aliquot of the organozinc solution.
e Quench with a solution of Iz in dry THF (excess).

o Back-titrate the remaining I2 with standard Na2S20s3 (sodium thiosulfate) using starch
indicator.

Application: The Negishi Coupling

4-Chlorophenylzinc iodide is a "soft" nucleophile. Its primary utility lies in its ability to couple
with aryl/vinyl halides without attacking sensitive functional groups (like esters, ketones, or
nitriles) present on the electrophile.

Mechanistic Pathway

The reaction follows a Pd(0)/Pd(ll) catalytic cycle. The critical distinction of the zinc reagent is
the Transmetalation step, which is generally the rate-determining step in the absence of
additives.
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Figure 2: The Negishi catalytic cycle highlighting the entry point of the organozinc reagent.

Experimental Protocol: Cross-Coupling

Objective: Coupling 4-chlorophenylzinc iodide with Ethyl 4-bromobenzoate.

o Catalyst Prep: In a glovebox or Schlenk line, charge a flask with Pd(dba)2 (2 mol%) and
SPhos (4 mol%). Add THF and stir for 10 min to generate the active catalyst.

o Substrate Addition: Add Ethyl 4-bromobenzoate (1.0 equiv).

» Reagent Addition: Add 4-Chlorophenylzinc iodide (0.5 M in THF, 1.2 equiv) dropwise via
syringe.

e Reaction: Stir at room temperature for 2-4 hours.

e Quench: Pour mixture into saturated NH4Cl solution. Extract with EtOAc.
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» Why this works: The zinc reagent tolerates the ester group on the benzoate, whereas a
Grignard reagent would attack the ester carbonyl.

Handling & Storage Protocols
Storage[9]

o Temperature: 2—-8 °C (Refrigerated).
o Atmosphere: Strictly Argon or Nitrogen.
o Container: Sure/Seal™ bottles or Teflon-valved storage flasks.

o Shelf Life: 3-6 months if seal is uncompromised. Precipitate formation (Zn salts) usually
indicates decomposition or moisture ingress.

Transfer Techniques

Never pour organozinc reagents. Use Positive Pressure Cannulation or Oven-Dried Gas-Tight
Syringes.

» Needle Gauge: 18G or 20G (prevent clogging).

o Pressure: Maintain positive inert gas pressure in the source bottle to prevent back-suction of
air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. cpachem.com [cpachem.com]
¢ 2. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [4-Chlorophenylzinc iodide material safety data sheet
(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146478#4-chlorophenylzinc-iodide-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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